Cas no 2680806-72-6 (benzyl N-[3-hydroxy-1-(thiophen-2-yl)propyl]carbamate)

• Product Name: benzyl N-[3-hydroxy-1-(thiophen-2-yl)propyl]carbamate
• CAS No: 2680806-72-6
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 6070290
• PubChem ID: 165914006
• Update Time: 2025-06-14

benzyl N-[3-hydroxy-1-(thiophen-2-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680806-72-6
• EN300-7089025
• benzyl N-[3-hydroxy-1-(thiophen-2-yl)propyl]carbamate

• Inchi： 1S/C15H17NO3S/c17-9-8-13(14-7-4-10-20-14)16-15(18)19-11-12-5-2-1-3-6-12/h1-7,10,13,17H,8-9,11H2,(H,16,18)
• InChI Key： NAXRVVPXRDRKOT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.09291458g/mol
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.8Ų

Additional information on benzyl N-[3-hydroxy-1-(thiophen-2-yl)propyl]carbamate

Exploring the Properties and Applications of Benzyl N-[3-hydroxy-1-(thiophen-2-yl)propyl]carbamate (CAS No. 2680806-72-6)

Benzyl N-[3-hydroxy-1-(thiophen-2-yl)propyl]carbamate (CAS No. 2680806-72-6) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a thiophene ring and a carbamate functional group, offers versatile applications in drug development and material science. Its hydroxypropyl moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like benzyl N-[3-hydroxy-1-(thiophen-2-yl)propyl]carbamate has surged due to their role in designing bioactive molecules. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors and enzyme modulators, which are critical in treating metabolic disorders and inflammatory diseases. The compound's thiophene component is also a hotspot in medicinal chemistry, as it mimics aromatic systems found in many FDA-approved drugs.

From a synthetic perspective, CAS No. 2680806-72-6 is often explored for its stereoselective synthesis and green chemistry applications. With growing emphasis on sustainable practices, chemists are investigating eco-friendly catalytic methods to produce this compound efficiently. Questions like "How to optimize the yield of benzyl N-[3-hydroxy-1-(thiophen-2-yl)propyl]carbamate?" or "What are the alternative routes for its synthesis?" are frequently searched in academic and industrial forums.

The compound's carbamate group also aligns with trends in prodrug design, where researchers aim to improve drug bioavailability and reduce side effects. This has led to increased interest in its derivatives for targeted drug delivery systems. Additionally, its hydrophilic-lipophilic balance makes it a candidate for formulation optimization in topical and oral medications.

Beyond pharmaceuticals, benzyl N-[3-hydroxy-1-(thiophen-2-yl)propyl]carbamate finds niche applications in agrochemicals and functional materials. Its thiophene-based structure contributes to UV stability and electron conductivity, relevant for organic electronics. As the scientific community prioritizes multi-functional compounds, this molecule stands out for its adaptability across disciplines.

In summary, CAS No. 2680806-72-6 represents a convergence of innovation in synthetic chemistry and applied sciences. Its relevance to drug discovery, sustainable synthesis, and material engineering ensures its continued prominence in research. For those exploring high-value chemical intermediates, this compound offers a compelling case study in molecular design and application diversity.